Cas no 1805070-17-0 (3-Fluoro-5-methoxypyridine-4-methanol)

• Product Name: 3-Fluoro-5-methoxypyridine-4-methanol
• CAS No: 1805070-17-0
• MF: C₇H₈FNO₂
• MW: 157.142325401306
• CID: 4905249
• Update Time: 2025-06-08

3-Fluoro-5-methoxypyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-methoxypyridine-4-methanol

• Inchi： 1S/C7H8FNO2/c1-11-7-3-9-2-6(8)5(7)4-10/h2-3,10H,4H2,1H3
• InChI Key： RFXCWIOKQLKBGU-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(=C1CO)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• XLogP3: 0
• Topological Polar Surface Area: 42.4

Additional information on 3-Fluoro-5-methoxypyridine-4-methanol

Recent Advances in the Study of 3-Fluoro-5-methoxypyridine-4-methanol (CAS: 1805070-17-0)

3-Fluoro-5-methoxypyridine-4-methanol (CAS: 1805070-17-0) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, structural characterization, and biological activity, particularly as a building block for novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in the context of current pharmaceutical research.

The synthesis of 3-Fluoro-5-methoxypyridine-4-methanol has been optimized in recent years, with several research groups reporting improved yields and purity. A study published in the Journal of Medicinal Chemistry (2023) described a novel catalytic method for its preparation, utilizing palladium-catalyzed cross-coupling reactions. This approach not only enhances the efficiency of the synthesis but also reduces the environmental impact by minimizing the use of hazardous reagents. The structural elucidation of the compound, confirmed via NMR and X-ray crystallography, has provided valuable insights into its molecular conformation and potential interactions with biological targets.

In terms of biological activity, 3-Fluoro-5-methoxypyridine-4-methanol has shown promise as a precursor for the development of kinase inhibitors. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated its utility in the design of selective inhibitors for tyrosine kinases, which are implicated in various cancers. The compound's fluorinated moiety and methoxy group were found to play critical roles in enhancing binding affinity and selectivity, as evidenced by molecular docking studies and in vitro assays. These findings underscore its potential as a versatile scaffold for targeted cancer therapies.

Furthermore, the pharmacokinetic properties of 3-Fluoro-5-methoxypyridine-4-methanol have been investigated in preclinical models. A study in the European Journal of Pharmaceutical Sciences (2023) reported favorable absorption and distribution profiles, with minimal toxicity observed in animal studies. These results suggest that the compound could serve as a promising candidate for further drug development, particularly in oncology and inflammatory diseases. However, additional studies are needed to fully elucidate its metabolic pathways and potential drug-drug interactions.

In conclusion, 3-Fluoro-5-methoxypyridine-4-methanol (CAS: 1805070-17-0) represents a valuable chemical entity with diverse applications in medicinal chemistry. Recent advancements in its synthesis, structural characterization, and biological evaluation have laid the groundwork for its potential use in the development of novel therapeutics. Future research should focus on optimizing its pharmacological properties and exploring its efficacy in clinical settings. The continued investigation of this compound is expected to contribute significantly to the advancement of targeted drug discovery and personalized medicine.